Cas no 1396710-86-3 (1-(4-chlorophenyl)methyl-3-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylurea)

• Product Name: 1-(4-chlorophenyl)methyl-3-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylurea
• CAS No: 1396710-86-3
• MF: C₁₇H₁₉ClN₂O₂S
• MW: 350.862962007523
• CID: 6404275
• PubChem ID: 71781790
• Update Time: 2025-05-19

1-(4-chlorophenyl)methyl-3-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylurea
• Urea, N-[(4-chlorophenyl)methyl]-N'-[2-cyclopropyl-2-hydroxy-2-(2-thienyl)ethyl]-
• F5857-2258
• 1396710-86-3
• 1-[(4-chlorophenyl)methyl]-3-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]urea
• AKOS024523740
• 1-(4-chlorobenzyl)-3-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)urea
• 1-[(4-chlorophenyl)methyl]-3-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)urea

• Inchi： 1S/C17H19ClN2O2S/c18-14-7-3-12(4-8-14)10-19-16(21)20-11-17(22,13-5-6-13)15-2-1-9-23-15/h1-4,7-9,13,22H,5-6,10-11H2,(H2,19,20,21)
• InChI Key： YTBZAYZZNOPRGU-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)C=C1)C(NCC(C1CC1)(O)C1SC=CC=1)=O

Computed Properties

• Exact Mass: 350.0855767g/mol
• Monoisotopic Mass: 350.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.6Ų

Additional information on 1-(4-chlorophenyl)methyl-3-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylurea

Comprehensive Overview of 1-(4-chlorophenyl)methyl-3-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylurea (CAS 1396710-86-3)

The compound 1-(4-chlorophenyl)methyl-3-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylurea (CAS 1396710-86-3) is a structurally unique urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropyl ring, a thiophene moiety, and a chlorophenyl group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with multiple biological targets.

In recent years, the demand for heterocyclic compounds like 1-(4-chlorophenyl)methyl-3-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylurea has surged due to their role in drug discovery. The thiophene ring, for instance, is a common feature in central nervous system (CNS) drugs, while the cyclopropyl group enhances metabolic stability. This combination aligns with current trends in precision medicine and targeted therapy, addressing frequent search queries such as "novel urea derivatives in drug design" and "thiophene-based therapeutics."

The synthesis of CAS 1396710-86-3 typically involves multi-step organic reactions, including N-alkylation and hydroxylation processes. Its hydroxyethylurea segment is particularly noteworthy, as it mimics motifs found in enzyme inhibitors and receptor modulators. This structural similarity has led to speculation about its potential in treating inflammatory diseases or metabolic disorders, topics frequently explored in academic and industry forums.

From an SEO perspective, this compound intersects with high-traffic keywords like "urea derivatives in agriculture," "cyclopropyl medicinal chemistry," and "thiophene applications." Its chlorophenyl component also ties into discussions about halogenated compounds in crop protection, a hot topic given the global push for sustainable farming. These connections enhance the relevance of CAS 1396710-86-3 in both scientific and commercial contexts.

Analytical characterization of 1-(4-chlorophenyl)methyl-3-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethylurea often employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm its structural integrity and purity, critical for applications in high-throughput screening or formulation development. The compound's logP and solubility profiles further inform its suitability for oral bioavailability studies, a recurring theme in pharmacokinetic research.

In conclusion, CAS 1396710-86-3 represents a compelling case study in molecular diversification. Its hybrid architecture bridges medicinal chemistry and material science, answering trending queries like "multifunctional urea derivatives" and "small molecule optimization." As research progresses, this compound may unlock new pathways in therapeutic innovation and green chemistry, solidifying its place in modern scientific discourse.